Cas no 904273-92-3 (2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide)

• Product Name: 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide
• CAS No: 904273-92-3
• MF: C₂₆H₂₃N₃O₂
• MW: 409.479726076126
• CID: 5494859
• PubChem ID: 16955564
• Update Time: 2025-06-10

2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• F2633-0044
• 904273-92-3
• 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide
• STL275391
• AKOS016397865
• 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalen-2-ylcarbonyl)indolizine-1-carboxamide

• Inchi： 1S/C26H23N3O2/c27-23-22(26(31)28-20-10-2-1-3-11-20)21-12-6-7-15-29(21)24(23)25(30)19-14-13-17-8-4-5-9-18(17)16-19/h1-3,6-7,10-16H,4-5,8-9,27H2,(H,28,31)
• InChI Key： VYHHDQURFOZSRT-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(C(NC2C=CC=CC=2)=O)=C2C=CC=CN12)N)C1C=CC2=C(C=1)CCCC2

Computed Properties

• Exact Mass: 409.17902698g/mol
• Monoisotopic Mass: 409.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 76.6Ų

Additional information on 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide

Introduction to 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide (CAS No. 904273-92-3) and Its Emerging Applications in Chemical Biology

The compound 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide, identified by its CAS number 904273-92-3, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, combining an indolizine core with a phenyl and tetrahydronaphthalene moiety, positions it as a versatile scaffold for drug discovery and molecular recognition studies. This introduction delves into the compound's chemical characteristics, explores its relevance in contemporary research, and highlights its potential applications.

The molecular structure of 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide is characterized by a rigid indolizine ring system substituted at the 3-position with a carbonyl-linked tetrahydronaphthalene group. The presence of an amino group at the 2-position and a phenyl ring at the N-position introduces multiple sites for functionalization and interaction with biological targets. This structural complexity makes it an attractive candidate for designing molecules with tailored biological activities.

In recent years, there has been growing interest in indolizine derivatives due to their reported bioactivity across various therapeutic areas. The indolizine scaffold is known for its presence in natural products and bioactive molecules, often contributing to their pharmacological properties. For instance, derivatives of indolizine have been investigated for their potential roles in modulating enzyme activity and receptor binding. The specific substitution pattern in 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide may confer unique interactions with biological systems, making it a valuable tool for studying molecular recognition processes.

One of the most compelling aspects of this compound is its potential as a kinase inhibitor. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers can develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide suggest that it may interact with the ATP-binding site of kinases or other relevant targets. Preliminary computational studies have indicated that the compound could bind to these sites with high affinity due to its optimized shape and chemical properties.

Furthermore, the compound's ability to modulate protein-protein interactions is another area of interest. Many therapeutic agents work by interfering with the interactions between proteins that are critical for disease progression. The presence of multiple functional groups in 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide allows it to potentially engage multiple binding sites on target proteins simultaneously. This multitasking capability could enhance its potency and selectivity compared to simpler molecules.

Recent advancements in chemical biology have emphasized the importance of structure-based drug design. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have enabled researchers to visualize how small molecules interact with their biological targets at an atomic level. These insights have been instrumental in optimizing drug candidates for better pharmacokinetic properties and reduced toxicity. Given its promising structural features, 2-amino-N-phenyl-3-(5,6,7,8-tetrahydronaphthalene-2-carbonyl)indolizine-1-carboxamide could benefit from such structural analysis to refine its design further.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However， modern synthetic methodologies have made significant strides in enabling the construction of intricate molecular frameworks efficiently。 The synthesis likely involves multi-step reactions starting from readily available precursors， such as indole derivatives， which are commonly used to build indolizine scaffolds。 The introduction of the tetrahydronaphthalene moiety at the 3-position requires careful regioselective functionalization， which can be achieved through well-established organic transformations。

In conclusion， 2-amino-N-phenyl-3-(5，6，7，8-tetrahydronaphthalene - 2 - carbonyl)indolizine - 1 - carboxamide (CAS No. 904273 - 92 - 3) is a structurally complex molecule with significant potential in chemical biology and pharmaceutical research。 Its unique features make it an attractive candidate for developing novel therapeutic agents， particularly those targeting kinases or modulating protein-protein interactions。 As research in this field continues to evolve， compounds like this will play an increasingly important role in discovering new treatments for various diseases。